Cas no 36520-95-3 (2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride)
36520-95-3 structure
Product Name:2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride
CAS No:36520-95-3
MF:C26H46Cl2N2O2
MW:489.56164598465
CID:1474028
PubChem ID:64309
Update Time:2025-04-20
2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2,2'-((1,1'-biadamantane)-3,3'-diyl)bis(methylimino)di-, dihydrochloride
- 2,2'-((1,1'-Biadamantane)-3,3'-diyl)bis(methylimino)di-ethanol dihydrochloride
- Ethanol, 2,2'-1,1'-bitricyclo(3.3.1.1(sup 3,7))decane-3,3'-diylbis(methylimino)bis-, 2HCl
- AC1L20WR
- LS-66484
- 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol dihydrochloride
- 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol
- dihydrochloride
- 101221-48-1
- DTXSID90905999
- 2,2'-[[1,1'-Bi(tricyclo[3.3.1.1~3,7~]decane)]-3,3'-diylbis(methylazanediyl)]di(ethan-1-ol)--hydrogen chloride (1/2)
- 36520-95-3
- 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride
-
- Inchi: 1S/C26H44N2O2.2ClH/c1-27(3-5-29)25-13-19-7-20(14-25)10-23(9-19,17-25)24-11-21-8-22(12-24)16-26(15-21,18-24)28(2)4-6-30;;/h19-22,29-30H,3-18H2,1-2H3;2*1H
- InChI Key: ADNOXTGIKQXGLJ-UHFFFAOYSA-N
- SMILES: Cl.Cl.OCCN(C)C12CC3CC(C1)CC(C3)(C2)C12CC3CC(CC(C3)(C1)N(C)CCO)C2
Computed Properties
- Exact Mass: 488.2936341g/mol
- Monoisotopic Mass: 488.2936341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 607
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.9Ų
2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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